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Cat. No.: B1473592

Get Quote

An In-Depth Technical Guide to the Chemical Properties of 2-(4-Chlorophenyl)-2-fluoroethan-
1-amine

Abstract
This technical guide provides a comprehensive analysis of the chemical properties, synthesis,

and reactivity of 2-(4-Chlorophenyl)-2-fluoroethan-1-amine. As a fluorinated and chlorinated

phenethylamine derivative, this compound serves as a critical building block and is of

significant interest to researchers in medicinal chemistry and drug development. Its structural

motifs are present in various biologically active molecules, and understanding its chemical

behavior is paramount for its effective utilization. This document delves into its spectroscopic

signature, plausible synthetic routes, key chemical transformations, and its role as a relevant

impurity in pharmaceutical manufacturing, such as in the synthesis of the kinase inhibitor

Encorafenib. The insights provided herein are intended to equip researchers, scientists, and

drug development professionals with the necessary knowledge for its handling,

characterization, and strategic application.
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Molecular Identity and Physicochemical Properties
Chemical Structure and Identifiers
2-(4-Chlorophenyl)-2-fluoroethan-1-amine is a primary amine featuring a stereocenter at the

benzylic carbon, which is substituted with both a fluorine atom and a 4-chlorophenyl group.

This unique substitution pattern significantly influences its chemical and biological properties.

IUPAC Name: 2-(4-chlorophenyl)-2-fluoroethan-1-amine

CAS Number: 1269440-39-6 (Note: This CAS number is associated with the structure, which

is also identified as an impurity of Encorafenib[1][2]).

Molecular Formula: C₈H₉ClFN[3]

Molecular Weight: 173.61 g/mol [4]

Physicochemical Data Summary
The physicochemical properties of a molecule are fundamental to predicting its behavior in

both chemical reactions and biological systems. The introduction of halogen atoms has a

profound effect on lipophilicity, acidity/basicity, and metabolic stability. Below is a summary of

key properties, including predicted values where experimental data is not publicly available.
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Property Value / Predicted Value Rationale and Significance

Molecular Weight 173.61 g/mol
Foundational for all

stoichiometric calculations.

XlogP (Predicted) 1.8

Indicates moderate lipophilicity,

suggesting reasonable

solubility in both organic

solvents and potential for

membrane permeability.[3]

pKa (Predicted) ~9.0 - 9.5

The primary amine group's

basicity is slightly reduced by

the electron-withdrawing

effects of the nearby fluorine

and chlorophenyl groups. This

value is critical for salt

formation, purification, and

formulation.

Appearance

Expected to be an oil or low-

melting solid at room

temperature. The

hydrochloride salt is typically a

crystalline solid.[5]

Physical state is crucial for

handling, storage, and reaction

setup.

Solubility

Expected to be soluble in

common organic solvents

(e.g., Methanol, DMSO,

Dichloromethane). The

hydrochloride salt is expected

to have higher solubility in

polar protic solvents like water

and ethanol.[2][5]

Solubility dictates the choice of

solvents for reactions,

purification, and analytical

method development.

Boiling Point

Not available. Expected to be

high due to hydrogen bonding

capabilities; distillation would

likely be performed under high

vacuum.

Important for purification and

assessing thermal stability.
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Synthesis and Purification
The synthesis of chiral fluorinated amines is a non-trivial process that requires careful selection

of reagents and reaction conditions to control both chemoselectivity and stereoselectivity.

Proposed Synthetic Workflow
A logical and common approach to synthesizing β-fluoroamines is through the reductive

amination of a corresponding α-fluoroketone. This multi-step process offers a reliable pathway

to the target molecule.

Synthetic Pathway

2-Bromo-1-(4-chlorophenyl)ethan-1-one

Fluorination

e.g., AgF, Pyridinium poly(hydrogen fluoride)

1-(4-Chlorophenyl)-2-fluoroethan-1-one

Reductive Amination

2-(4-Chlorophenyl)-2-fluoroethan-1-amine

NH3 source (e.g., NH4OAc)
Reducing agent (e.g., NaBH3CN)

Click to download full resolution via product page
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Caption: Proposed synthetic workflow for 2-(4-Chlorophenyl)-2-fluoroethan-1-amine.

Illustrative Synthetic Protocol: Reductive Amination
This protocol is an illustrative example based on established chemical principles for the

synthesis of primary amines from ketones.[5]

Objective: To synthesize 2-(4-Chlorophenyl)-2-fluoroethan-1-amine from 1-(4-

chlorophenyl)-2-fluoroethan-1-one.

Materials:

1-(4-chlorophenyl)-2-fluoroethan-1-one (1.0 eq)

Ammonium acetate (10.0 eq)

Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

Anhydrous Methanol (MeOH)

Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, condenser

Methodology:

Reaction Setup: In a round-bottom flask, dissolve 1-(4-chlorophenyl)-2-fluoroethan-1-one

(1.0 eq) and ammonium acetate (10.0 eq) in anhydrous methanol.

Causality: Ammonium acetate serves as the ammonia source. The large excess drives the

equilibrium towards the formation of the intermediate imine. Methanol is a suitable polar

solvent for all reactants.
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Imine Formation: Stir the mixture at room temperature for 1-2 hours. The progress of imine

formation can be monitored by TLC or LC-MS.

Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium

cyanoborohydride (1.5 eq) portion-wise over 15 minutes.

Causality: NaBH₃CN is a mild reducing agent that selectively reduces the iminium ion in

the presence of the ketone, minimizing side reactions. The reaction is performed at a

lower temperature to control the reaction rate and improve selectivity.

Reaction Completion: Allow the reaction to warm to room temperature and stir overnight.

Monitor the reaction for the disappearance of the imine intermediate.

Workup: Quench the reaction by slowly adding water. Remove the methanol under reduced

pressure. Partition the remaining aqueous residue between DCM and saturated NaHCO₃

solution.

Causality: The aqueous workup removes inorganic salts. The basic NaHCO₃ solution

neutralizes any remaining acid and ensures the product is in its free amine form, which is

more soluble in organic solvents.

Extraction and Drying: Separate the organic layer. Extract the aqueous layer twice more with

DCM. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to

yield the crude product. The crude amine can be purified by silica gel column

chromatography using a gradient of methanol in dichloromethane.

Spectroscopic and Analytical Characterization
Accurate structural elucidation is critical. The combination of NMR, MS, and IR spectroscopy

provides a definitive fingerprint of the molecule.
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Technique
Expected Observations and
Interpretations

¹H NMR

Aromatic Region (δ ~7.4 ppm): Two doublets

showing an AA'BB' splitting pattern,

characteristic of a 1,4-disubstituted benzene

ring. Benzylic Proton (CH-F, δ ~5.0-5.5 ppm): A

doublet of triplets (dt) due to coupling with the

fluorine atom (large J-coupling, ~45-50 Hz) and

the adjacent CH₂ group (smaller J-coupling, ~6-

8 Hz). Methylene Protons (CH₂-N, δ ~3.0-3.5

ppm): A complex multiplet due to coupling with

the benzylic proton. Amine Protons (NH₂, δ

~1.5-2.5 ppm): A broad singlet that is

exchangeable with D₂O.

¹³C NMR

Aromatic Carbons: Four distinct signals in the

aromatic region (δ ~120-140 ppm). Benzylic

Carbon (C-F, δ ~90-95 ppm): A doublet with a

large ¹JCF coupling constant (~170-180 Hz).

Methylene Carbon (C-N, δ ~45-50 ppm): A

doublet with a smaller ²JCF coupling constant

(~20-25 Hz).

¹⁹F NMR

A single resonance appearing as a doublet of

triplets due to coupling with the benzylic proton

(¹H) and the methylene protons (¹H).

Mass Spec. (EI or ESI+)

Molecular Ion (M⁺) or [M+H]⁺: A characteristic

pair of peaks at m/z 173/175 or 174/176,

respectively, in a ~3:1 ratio, confirming the

presence of one chlorine atom.[3] Key

Fragment: Loss of the amine group (CH₂NH₂) is

a likely fragmentation pathway.

IR Spectroscopy N-H Stretch (Primary Amine): Two characteristic

sharp bands in the 3400-3250 cm⁻¹ region.[6]

N-H Bend: A band in the 1650-1580 cm⁻¹

region.[6] C-N Stretch: A band in the 1250–1020

cm⁻¹ region for the aliphatic C-N bond.[6] C-F
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Stretch: A strong band typically in the 1100-1000

cm⁻¹ region. Aromatic C=C Stretch: Bands in

the 1600-1450 cm⁻¹ region. C-Cl Stretch: A

band in the 800-600 cm⁻¹ region.

Chemical Reactivity and Stability
The reactivity of 2-(4-Chlorophenyl)-2-fluoroethan-1-amine is dominated by the nucleophilic

and basic nature of its primary amine group.

Reactivity of the Primary Amine
The lone pair of electrons on the nitrogen atom dictates the compound's role as a nucleophile

in a variety of important chemical transformations.

Key Reactions

2-(4-Chlorophenyl)-2-fluoroethan-1-amine
(R-NH₂)

Ammonium Salt
(R-NH₃⁺ X⁻)

+ Acid (HX)

Amide
(R-NH-COR')

+ Acyl Chloride (R'COCl)

Sulfonamide
(R-NH-SO₂R')

+ Sulfonyl Chloride (R'SO₂Cl)

Imine (Schiff Base)
(R-N=CR'R'')

+ Aldehyde/Ketone (R'R''C=O)
[Acid Catalyst]

Click to download full resolution via product page

Caption: Key reactions involving the primary amine group.

Salt Formation: As a base, it readily reacts with both inorganic and organic acids to form the

corresponding ammonium salts. This is a fundamental reaction for purification (e.g.,

crystallization of the hydrochloride salt) and formulation.
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N-Acylation: The amine acts as a nucleophile, reacting with acylating agents like acyl

chlorides or anhydrides in the presence of a base to form stable amide bonds.

N-Sulfonylation: In a similar fashion, it reacts with sulfonyl chlorides to produce

sulfonamides, a common functional group in many pharmaceutical agents.[7][8]

Imine Formation: Reaction with aldehydes or ketones under acidic catalysis yields imines

(Schiff bases), which can be further reduced to form secondary amines.[8]

Stability Profile
The compound is generally stable under standard laboratory conditions. However, prolonged

exposure to strong acids or bases, high temperatures, or oxidizing agents should be avoided.

The benzylic fluorine atom is relatively stable but could be susceptible to elimination or

substitution reactions under forcing conditions.

Applications in Drug Development
Role as a Versatile Building Block
Halogenated phenethylamines are privileged scaffolds in medicinal chemistry.[9][10]

Fluorine Substitution: The fluorine atom can enhance metabolic stability by blocking sites of

oxidation, increase binding affinity through favorable electrostatic interactions, and modulate

the pKa of the nearby amine.

Chlorine Substitution: The chloro group increases lipophilicity and can occupy hydrophobic

pockets in target proteins, enhancing binding potency. It also provides a handle for further

chemical modification via cross-coupling reactions.

This compound is therefore a valuable intermediate for synthesizing more complex molecules

targeting a range of biological systems, particularly in neuroscience and oncology.[9][10]

Case Study: Relevance to Encorafenib
2-(4-Chlorophenyl)-2-fluoroethan-1-amine has been identified as a process-related impurity

or a potential starting material/intermediate in the synthesis of Encorafenib (LGX818).[1][2][11]

Encorafenib is a potent and selective BRAF kinase inhibitor used in the treatment of
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melanoma. For drug development professionals, the ability to synthesize, detect, and quantify

such impurities is a critical aspect of quality control (QC) and regulatory compliance. A thorough

understanding of this molecule's properties is essential for developing robust analytical

methods (e.g., HPLC) for impurity profiling.

Safety and Handling
While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data

from structurally similar amines and halogenated compounds provides a strong basis for

recommended handling procedures.[12][13][14]

Hazard Identification
Skin and Eye Irritation: Primary amines can be corrosive or irritating to the skin and eyes.[15]

Harmful if Swallowed/Inhaled: May cause irritation to the respiratory tract and may be

harmful if ingested.[12]

General Handling: Always handle in a well-ventilated area, preferably within a chemical fume

hood.[12]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[1][12]

Spill Management: In case of a spill, absorb with an inert material (e.g., vermiculite, sand)

and place in a sealed container for proper disposal. Avoid generating dust.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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